Cas no 2171279-36-8 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid
• CAS No: 2171279-36-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6249460
• PubChem ID: 165801236
• Update Time: 2025-05-20

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2,2-dimethylbutanoic acid
• 2171279-36-8
• EN300-1475624

• Inchi： 1S/C28H36N2O5/c1-4-5-10-19(17-25(31)29-16-15-28(2,3)26(32)33)30-27(34)35-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,4-5,10,15-18H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m0/s1
• InChI Key： PHVAPUVXGGXLOM-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(NCCC(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid: A Comprehensive Overview

The compound with CAS number 2171279-36-8, known as 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a heptanamide moiety, and a 2,2-dimethylbutanoic acid backbone. The stereochemistry at the 3rd position of the heptanamide chain is specifically S-configured, which plays a critical role in its biological activity and functional properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, is strategically positioned to modulate the reactivity and solubility of the molecule. This design allows for versatile applications in drug delivery systems, where controlled release and targeted delivery are paramount. Researchers have demonstrated that the Fmoc moiety can be selectively removed under specific conditions, enabling the release of bioactive agents in a controlled manner.

One of the most promising applications of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid lies in its potential as a building block for peptide-based therapeutics. The compound's unique structure facilitates the formation of stable amide bonds, making it an ideal candidate for constructing complex peptide libraries. Recent studies have highlighted its role in enhancing the bioavailability of therapeutic peptides by optimizing their pharmacokinetic profiles. Moreover, its stereochemical integrity ensures that the resulting peptides retain their biological activity, which is crucial for therapeutic efficacy.

In addition to its role in peptide synthesis, this compound has found applications in materials science. Its amphiphilic nature, derived from the combination of hydrophilic Fmoc and hydrophobic heptanamide groups, makes it an excellent candidate for forming self-assembled monolayers (SAMs). These SAMs have been explored for use in biosensors and drug delivery systems due to their ability to create surfaces with tailored functionalities. Recent research has shown that SAMs constructed from this compound exhibit excellent stability and biocompatibility, making them suitable for biomedical applications.

The stereochemistry at the 3rd position of the heptanamide chain is another critical feature of this compound. The S configuration imparts specific chiral properties that influence molecular interactions and biological activity. This stereochemical control is essential for designing enantiomerically pure compounds, which are often required in pharmaceutical development to avoid adverse effects associated with unintended enantiomers. Recent studies have demonstrated that this stereochemistry significantly impacts the compound's ability to interact with biological targets, such as enzymes and receptors.

From an environmental standpoint, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid exhibits favorable biodegradation characteristics under controlled conditions. This makes it an environmentally friendly choice for applications where sustainability is a priority. Researchers have explored its degradation pathways and found that it can be effectively broken down by microbial communities without releasing harmful byproducts.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2,2-dimethylbutanoic acid represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and functional versatility make it a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both scientific understanding and practical applications.